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Compound of Interest

Compound Name: 2-Acetoxypropanoic acid

CAS No.: 535-17-1

Cat. No.: B1222636

Get Quote

A Note to the Reader: The scientific literature on the specific biological activities of 2-
Acetoxypropanoic acid is not extensive. Much of the available information pertains to its role

as a chemical intermediate and its general properties. This guide synthesizes the existing data

and provides a comprehensive overview based on the current understanding of the compound

and its constituent parts, lactic acid and acetic acid.

Introduction
2-Acetoxypropanoic acid, also known by synonyms such as O-Acetyllactic acid and lactic

acid acetate, is an organic compound with the chemical formula C5H8O4.[1][2][3] It exists as a

chiral molecule, with the (S)-(-) and (R)-(+) enantiomers being of particular interest in various

applications.[4][5][6] While not as extensively studied for its direct biological effects as its

parent compounds, lactic acid and acetic acid, 2-Acetoxypropanoic acid holds significance in

several fields, including pharmaceuticals, biochemical research, and the food industry.[4] This

guide will delve into the known biological activities, mechanisms of action, and potential

applications of this compound.
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A foundational understanding of the physicochemical properties of 2-Acetoxypropanoic acid
is essential for interpreting its biological interactions.

Property Value References

Molecular Formula C5H8O4 [1][4][7]

Molecular Weight 132.11 g/mol [1][4][8]

Appearance Colorless to pale yellow liquid [2][4]

Solubility
Soluble in water and organic

solvents
[2]

Boiling Point 141 - 143 °C / 20 mmHg [4]

Density ~1.18 g/mL [4]

These properties, particularly its solubility, influence its absorption, distribution, metabolism,

and excretion (ADME) profile within a biological system.

Mechanism of Action
The primary mechanism of action of 2-Acetoxypropanoic acid in biological systems is

believed to be through its hydrolysis into lactic acid and acetic acid.[9] This conversion allows

these two well-characterized molecules to enter their respective metabolic pathways.

Hydrolysis and Metabolic Integration
The ester linkage in 2-Acetoxypropanoic acid is susceptible to hydrolysis, a reaction that

breaks the bond with the addition of a water molecule, yielding lactic acid and acetic acid.[9]

Diagram of Hydrolysis:
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Caption: Hydrolysis of 2-Acetoxypropanoic acid.

Once liberated, lactic acid can be utilized in several key metabolic processes:

Glycolysis and the Citric Acid Cycle: Lactic acid can be converted to pyruvate, which then

enters the citric acid cycle for energy production.[9][10]

Cori Cycle: It can be transported to the liver and converted back into glucose through

gluconeogenesis.[10]

Acetic acid, as acetate, is a crucial metabolite that can be converted to acetyl-CoA, a central

molecule in cellular metabolism, linking glycolysis with the citric acid cycle.

Biological Activities and Potential Applications
The biological relevance of 2-Acetoxypropanoic acid is largely inferred from its hydrolysis

products and its use as a synthetic intermediate.

Pharmaceutical and Biochemical Research
Intermediate in Drug Synthesis: The (S)-(-)-2-Acetoxypropionic acid enantiomer is a valuable

intermediate in the synthesis of various pharmaceuticals, particularly anti-inflammatory

drugs.[4] Its chiral nature is often crucial for the stereospecificity and biological activity of the

final drug product.[4]

Metabolic Pathway Studies: In biochemical research, it is used to investigate metabolic

pathways.[4] By introducing this compound, researchers can trace the metabolic fate of its

constituent parts, lactic acid and acetate.
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Role in Microbiology
While direct studies on 2-Acetoxypropanoic acid are limited, the roles of acetate and lactic

acid in microbial metabolism are well-documented.

Lactic Acid Bacteria (LAB): Acetate is known to have a growth-promoting effect on certain

lactic acid bacteria, and its function extends beyond being a simple buffer.[11] Lactic acid is a

primary fermentation product of LAB and contributes to the antimicrobial properties of

fermented foods.[12] Some LAB can also produce acetate.[12]

Capnophilic Lactic Fermentation: In some bacteria, such as Thermotoga neapolitana,

acetate can be coupled with CO2 to synthesize lactic acid.[13]

Other Potential Applications
Food Industry: The compound has applications in the food industry as a flavoring agent and

preservative.[4]

Pheromones: The (S)-enantiomer has been identified as a biologically active chemical that

can act as a pheromone in certain bacteria.[7]

Experimental Protocols
Due to the limited direct research on the biological activity of 2-Acetoxypropanoic acid,

detailed experimental protocols are not readily available in the literature. However, one could

adapt standard methodologies used for studying related compounds.

In Vitro Hydrolysis Assay
Objective: To determine the rate of hydrolysis of 2-Acetoxypropanoic acid to lactic acid and

acetic acid in a simulated biological fluid.

Methodology:

Prepare a stock solution of 2-Acetoxypropanoic acid in a suitable solvent (e.g., ethanol).

Add a small aliquot of the stock solution to a buffered aqueous solution (e.g., phosphate-

buffered saline, pH 7.4) to mimic physiological conditions.
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Incubate the solution at 37°C.

At various time points, withdraw aliquots of the reaction mixture.

Analyze the aliquots for the concentrations of 2-Acetoxypropanoic acid, lactic acid, and

acetic acid using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Plot the concentration of the reactant and products over time to determine the hydrolysis

rate.

Workflow Diagram:
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Caption: Workflow for an in vitro hydrolysis assay.

Safety and Handling
According to GHS classifications, 2-Acetoxypropanoic acid is considered to cause skin and

serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal

protective equipment, including gloves and safety glasses, should be used when handling this

compound.

Conclusion
2-Acetoxypropanoic acid is a compound with a biological profile that is intrinsically linked to

its hydrolysis products, lactic acid and acetic acid. While direct research into its specific

biological activities is sparse, its role as a precursor to these key metabolites makes it a

compound of interest in various scientific and industrial domains. Its utility as a chiral building

block in pharmaceutical synthesis further underscores its importance. Future research may yet

uncover more direct biological roles for this molecule, but for now, its significance lies in its

chemical versatility and its contribution to the metabolic pool of lactic and acetic acids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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